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Compound of Interest

Compound Name: Tert-butyl benzylalaninate

Cat. No.: B15305598

Disclaimer: No direct safety, handling, or storage data for Tert-butyl benzylalaninate has been
found in publicly available literature or safety data sheets. The following guide is based on data
extrapolated from structurally similar compounds, namely L-Alanine tert-butyl ester
hydrochloride, L-Alanine Benzyl Ester Hydrochloride, and Ethyl N-benzyl--alaninate. This
information should be used as a preliminary guide only, and a comprehensive risk assessment
should be conducted before handling Tert-butyl benzylalaninate.

Chemical and Physical Properties (Analog Data)

Quantitative data for Tert-butyl benzylalaninate is not readily available. The following table
summarizes the physical and chemical properties of its structural analogs.
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. L-Alanine Benzyl
L-Alanine tert-butyl Ethyl N-benzyl-3-
Property . Ester .
ester hydrochloride . alaninate
Hydrochloride

Molecular Formula C7H16CINO2 C10H14CINO2 C12H17NO2
Molecular Weight 181.66 g/mol 215.68 g/mol 207.27 g/mol
Physical State Solid Powder Liquid
Appearance White White to off-white Colorless

Melting Point 206 - 216 °C[1] 5°C (lit.) Not Available
Boiling Point Not Available Not Available 150 °C

Solubility No data available No data available Insoluble in water

Hazard Identification and Safety Precautions
(Analog Data)

Based on the hazard profiles of its structural analogs, Tert-butyl benzylalaninate is
anticipated to be a hazardous substance. The primary hazards are expected to be skin and eye
irritation.

GHS Hazard Statements (Inferred):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Inferred):

e P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.
e P362: Take off contaminated clothing and wash before reuse.

Handling and Personal Protective Equipment (PPE)

Due to the inferred hazards, strict adherence to safety protocols is mandatory when handling
Tert-butyl benzylalaninate.

Engineering Controls:

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

e Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield are required.
 Skin Protection:

o Wear a lab coat or chemical-resistant apron.

o Use nitrile or other chemically resistant gloves.

o Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated, a
NIOSH-approved respirator with an appropriate cartridge is necessary.

Hygiene Measures:
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e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Tert-butyl benzylalaninate.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Keep away from heat, sparks, and open flames.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.

o Stability: The compound is expected to be stable under recommended storage conditions.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 3.

o Environmental Precautions: Prevent the material from entering drains or waterways.
e Methods for Cleaning Up:

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.

o For large spills, dike the area to contain the spill and collect the material for disposal.

Disposal Considerations

Dispose of Tert-butyl benzylalaninate and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not dispose of down the drain or in the trash.
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Experimental Protocols (Analog Synthesis)

While a specific protocol for Tert-butyl benzylalaninate is not available, the following
represents a general procedure for the synthesis of similar N-benzyl-amino acid esters. This is
provided for informational purposes only and must be adapted and optimized by qualified
personnel.

Synthesis of N-allyl-L-alanine t-butyl ester (as an example of N-alkylation and esterification):
» Dissolve Benzyloxycarbonyl-L-alanine t-butyl ester (1.0 eq) in dry Tetrahydrofuran (THF).
o Add Allyl iodide (2.2 eq) to the solution.

e Slowly add Sodium hydride (1.25 eq) to the reaction mixture.

« Stir the reaction at room temperature overnight.

» Evaporate the solvent under reduced pressure.

o Dissolve the residue in ethyl acetate.

e Wash the organic layer with water and a 1N agueous sodium carbonate solution.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

 Purify the crude product using flash chromatography.

Potential Biological Sighaling and Experimental
Workflow

Information on the specific biological targets and signaling pathways of Tert-butyl
benzylalaninate is limited. However, N-benzyl-L-alanine derivatives are known to be used in
pharmaceutical development, particularly for neurological disorders. This suggests potential
interactions with receptors or enzymes in the central nervous system.

Below is a conceptual workflow for the initial biological screening of Tert-butyl
benzylalaninate.
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Caption: Workflow for the initial biological evaluation of Tert-butyl benzylalaninate.
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This document provides a summary of the available safety-related information for compounds
structurally similar to Tert-butyl benzylalaninate. It is imperative that all handling of this
chemical is performed by trained individuals in a properly equipped laboratory, and that a
thorough, compound-specific risk assessment is conducted prior to any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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